Cas no 941992-64-9 (2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941992-64-9
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5506283
• Update Time: 2025-11-06

2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H20N2O4/c1-24-16-6-3-5-15(18(16)25-2)19(23)20-13-8-10-14(11-9-13)21-12-4-7-17(21)22/h3,5-6,8-11H,4,7,12H2,1-2H3,(H,20,23)
• InChI Key： SROPPEKVIOQVTR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2=O)C=C1)(=O)C1=CC=CC(OC)=C1OC

Additional information on 2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

Comprehensive Overview of 2,3-Dimethoxy-N-4-(2-Oxopyrrolidin-1-yl)Phenylbenzamide (CAS No. 941992-64-9)

2,3-Dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide, identified by its CAS No. 941992-64-9, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the 2,3-dimethoxybenzamide moiety and the 2-oxopyrrolidin-1-yl group, contribute to its distinct chemical and biological properties.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide due to its potential role in modulating specific enzymatic pathways. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy in cancer research and neurodegenerative diseases.

The synthesis of CAS No. 941992-64-9 involves multi-step organic reactions, including amide coupling and pyrrolidinone incorporation. These processes are critical for ensuring the compound's purity and bioactivity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications.

One of the most frequently asked questions about 2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in DMSO and methanol, making it suitable for in vitro assays. Additionally, its stability at room temperature and under controlled pH conditions enhances its utility in drug discovery pipelines.

Another area of interest is the compound's potential bioavailability and metabolic profile. Preliminary data suggest that 2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide may undergo hepatic metabolism, with its pharmacokinetic properties being a key focus for future studies. Researchers are also exploring its blood-brain barrier permeability, which could be pivotal for central nervous system (CNS) drug development.

From a commercial perspective, CAS No. 941992-64-9 is available through specialized chemical suppliers and research reagent providers. Its applications span high-throughput screening, medicinal chemistry, and biochemical assays. The compound's growing popularity is reflected in its inclusion in several compound libraries used for drug repurposing and target identification.

In conclusion, 2,3-dimethoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzamide represents a promising candidate for further scientific exploration. Its versatile chemical structure and potential therapeutic applications make it a valuable asset in the fields of pharmacology and biomedical research. As the scientific community continues to uncover its mechanisms of action, this compound is poised to play a significant role in the development of next-generation therapeutics.